Cas no 213343-67-0 (1,2-Bis((2S,5S)-2,5-di-i-propylphospholano)ethane(cyclooctadiene)rhodium(I) tetrafluoroborate)

• Product Name: 1,2-Bis((2S,5S)-2,5-di-i-propylphospholano)ethane(cyclooctadiene)rhodium(I) tetrafluoroborate
• CAS No: 213343-67-0
• MF: C₃₀H₅₆BF₄P₂Rh
• MW: 668.423287391663
• MDL: MFCD17018835
• CID: 3160030
• PubChem ID: 73070914
• Update Time: 2025-06-07

1,2-Bis((2S,5S)-2,5-di-i-propylphospholano)ethane(cyclooctadiene)rhodium(I) tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis((2S,5S)-2,5-di-i-propylphospholano)ethane(cyclooctadiene)rhodium(I) tetrafluoroborate
• 1,2-Bis((2R,5R)-2,5-di-i-propylphospholano)ethane(cyclooctadiene)rhodium(I)
• 136705-72-1
• cycloocta-1,5-diene;1-[2-[2,5-di(propan-2-yl)phospholan-1-yl]ethyl]-2,5-di(propan-2-yl)phospholane;rhodium;tetrafluoroborate
• 213343-67-0

• MDL： MFCD17018835
• Inchi： 1S/C22H44P2.C8H12.BF4.Rh/c1-15(2)19-9-10-20(16(3)4)23(19)13-14-24-21(17(5)6)11-12-22(24)18(7)8;1-2-4-6-8-7-5-3-1;2-1(3,4)5;/h15-22H,9-14H2,1-8H3;1-2,7-8H,3-6H2;;/q;;-1;
• InChI Key： NRQFPKPBTSPMQF-UHFFFAOYSA-N
• SMILES： [Rh].P1(CCP2C(C(C)C)CCC2C(C)C)C(C(C)C)CCC1C(C)C.F[B-](F)(F)F.C1C=CCCC=CC1

Computed Properties

• Exact Mass: 668.29414g/mol
• Monoisotopic Mass: 668.29414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Sensitiveness: air sensitive

Additional information on 1,2-Bis((2S,5S)-2,5-di-i-propylphospholano)ethane(cyclooctadiene)rhodium(I) tetrafluoroborate

Introduction to 1,2-Bis((2S,5S)-2,5-di-iso-propylphospholano)ethane(cyclooctadiene)rhodium(I) Tetrafluoroborate (CAS No. 213343-67-0)

1,2-Bis((2S,5S)-2,5-di-iso-propylphospholano)ethane(cyclooctadiene)rhodium(I) tetrafluoroborate (CAS No. 213343-67-0) is a sophisticated organometallic complex that has garnered significant attention in the field of catalysis and materials science. This compound, characterized by its unique structural and electronic properties, represents a milestone in the development of advanced rhodium-based catalysts. The intricate coordination environment provided by the 1,2-bis((2S,5S)-2,5-di-iso-propylphospholano)ethane ligand system and the cyclooctadiene moiety contributes to its exceptional catalytic performance in various organic transformations.

The synthesis of this complex involves a meticulous process that requires precise control over reaction conditions to ensure high yield and purity. The phospholano ligands, derived from chiral phosphorus sources, play a crucial role in imparting enantioselectivity to the catalytic reactions. This feature makes the compound particularly valuable in the pharmaceutical industry, where chiral purity is often a critical factor in drug efficacy and safety.

Recent advancements in the field of organometallic chemistry have highlighted the importance of such highly functionalized rhodium complexes in facilitating complex organic transformations under mild conditions. The use of cyclooctadiene as a co-ligand enhances the stability and reactivity of the rhodium center, making it an ideal candidate for applications in cross-coupling reactions, hydrogenation processes, and other key synthetic protocols.

In industrial applications, 1,2-Bis((2S,5S)-2,5-di-iso-propylphospholano)ethane(cyclooctadiene)rhodium(I) tetrafluoroborate has been employed in the synthesis of fine chemicals and pharmaceutical intermediates. Its ability to catalyze highly regio- and enantioselective reactions under ambient conditions has made it a preferred choice for researchers and chemists working on complex molecular architectures. The tetrafluoroborate counterion further enhances the solubility and handling properties of the compound, facilitating its integration into diverse chemical processes.

The compound's potential extends beyond traditional catalytic applications. Researchers have explored its utility in materials science, particularly in the development of novel polymers and conductive materials. The unique coordination environment of the rhodium center allows for tailored electronic properties, making it an attractive candidate for applications in organic electronics and nanotechnology.

The latest research in this domain has revealed new insights into the mechanistic aspects of catalysis involving this complex. Studies have demonstrated that the chiral phospholano ligands not only enhance enantioselectivity but also influence the electronic properties of the rhodium center, thereby affecting reaction rates and selectivity. These findings have opened up new avenues for designing more efficient and selective catalysts.

The pharmaceutical industry has also shown keen interest in this compound due to its potential as a precursor for chiral drugs. The ability to produce enantiomerically pure compounds using this catalyst system could significantly reduce production costs and improve drug formulations. Additionally, its compatibility with green chemistry principles makes it an environmentally friendly alternative to traditional catalysts.

In conclusion, 1,2-Bis((2S,5S)-2,5-di-iso-propylphospholano)ethane(cyclooctadiene)rhodium(I) tetrafluoroborate (CAS No. 213343-67-0) is a versatile and highly effective organometallic complex with broad applications in catalysis, materials science, and pharmaceuticals. Its unique structural features and exceptional catalytic properties make it a valuable tool for researchers and industrial chemists alike. As research continues to uncover new uses for this compound, its importance in advancing chemical science is set to grow even further.